Cas no 64074-24-4 (Methyl 2-(cyanomethyl)-1,2,4-triazole-3-carboxylate)
64074-24-4 structure
Product Name:Methyl 2-(cyanomethyl)-1,2,4-triazole-3-carboxylate
CAS No:64074-24-4
MF:C6H6N4O2
MW:166.13744020462
CID:500103
Update Time:2023-08-02
Methyl 2-(cyanomethyl)-1,2,4-triazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole-5-carboxylicacid, 1-(cyanomethyl)-, methyl ester
- 1H-1,2,4-Triazole-5-carboxylicacid,1-(cyanomethyl)-,methylester(9CI)
- Methyl 1-(cyanomethyl)-1H-1,2,4-triazole-5-carboxylate
- Methyl 2-(cyanomethyl)-1,2,4-triazole-3-carboxylate
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- Inchi: 1S/C6H6N4O2/c1-12-6(11)5-8-4-9-10(5)3-2-7/h4H,3H2,1H3
- InChI Key: GFMVYXOYXNANIG-UHFFFAOYSA-N
- SMILES: O(C)C(C1=NC=NN1CC#N)=O
Computed Properties
- Exact Mass: 166.049
- Monoisotopic Mass: 166.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.8
Methyl 2-(cyanomethyl)-1,2,4-triazole-3-carboxylate Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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